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Compound of Interest

Compound Name:

2,2-Bis(4-

isocyanatophenyl)hexafluoropropa

ne

Cat. No.: B160330 Get Quote

In the landscape of high-performance materials, 4,4'-(Hexafluoroisopropylidene)diphthalic

Anhydride, commonly known by its acronym 6FDA, stands as a cornerstone monomer.[1]

Identified by the CAS Number 1107-00-2, this aromatic organofluorine compound is

indispensable in the synthesis of advanced fluorinated polyimides and other polymers where

exceptional thermal stability, chemical inertness, and specific electronic properties are

paramount.[1][2] While sometimes colloquially referred to by similar acronyms, 6FDA is the

universally recognized designation for this dianhydride.

The unique molecular architecture of 6FDA, featuring two reactive phthalic anhydride groups

linked by a bulky, electron-withdrawing hexafluoroisopropylidene (-C(CF₃)₂-) bridge, is the

source of its remarkable utility.[1][2] This guide, intended for researchers, scientists, and

professionals in materials and drug development, provides a comprehensive overview of the

physical and chemical properties of 6FDA, its synthesis, reactivity, and applications,

underpinned by practical experimental insights.

Chemical Identity and Molecular Structure
A precise understanding of the 6FDA monomer begins with its fundamental chemical identity.

The structural arrangement dictates its reactivity and the ultimate properties of the polymers

derived from it.
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Preferred IUPAC Name: 5,5'-(1,1,1,3,3,3-Hexafluoropropane-2,2-diyl)di(2-benzofuran-1,3-

dione)[3]

Common Name: 4,4'-(Hexafluoroisopropylidene)diphthalic anhydride (6FDA)[1]

CAS Number: 1107-00-2[4]

Molecular Formula: C₁₉H₆F₆O₆[4]

Caption: Chemical Structure of 6FDA Monomer.

Physical Properties of 6FDA
The physical characteristics of 6FDA are indicative of its solid, crystalline nature and are crucial

for its handling, storage, and processing into polymers.

Property Value Source(s)

Appearance
White to off-white or beige

crystalline solid/powder.
[3][4][5]

Molecular Weight 444.24 g/mol [4][6][7][8]

Melting Point 244 - 247 °C [4][7][9]

Boiling Point 494.5 °C at 760 mmHg [10]

Solubility

Soluble in many organic

solvents such as acetone,

dimethylformamide (DMF),

dimethylacetamide (DMAc),

and N-methyl-2-pyrrolidone

(NMP).[3][11] Hydrolyzes in

water to form the

corresponding tetracarboxylic

acid.[3]

[3][11]

Purity

Typically ≥ 99% (HPLC) or

≥98.5% (Titration) for high-

performance applications.

[4][12]
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Chemical Properties and Reactivity
The chemistry of 6FDA is dominated by the reactivity of its two anhydride functional groups and

the profound influence of the central hexafluoroisopropylidene group.

Reactivity: The electrophilic carbonyl carbons of the anhydride rings are highly susceptible to

nucleophilic attack, most notably by the amine groups of diamine monomers.[7] This

reactivity is the basis for its use in polyimide synthesis.[1]

Hydrolysis: 6FDA is sensitive to moisture and will hydrolyze to form 4,4′-

(hexafluoroisopropylidene)bisphthalic acid, its corresponding tetracarboxylic acid.[3] This

necessitates handling and storage under dry, inert conditions.[13]

Influence of the -C(CF₃)₂- Group: This bulky, fluorinated bridge is the key to the unique

properties of 6FDA-derived polymers:

Enhanced Solubility: The group disrupts polymer chain packing, reducing crystallinity and

significantly improving the solubility of the resulting polyimides in common organic

solvents.[3] This is a major advantage over traditional, often intractable, aromatic

polyimides.

Thermal Stability: The strong C-F bonds and the overall aromatic structure contribute to

exceptionally high thermal stability, with glass transition temperatures (Tg) of the resulting

polymers often exceeding 250 °C.[2][3]

Low Dielectric Constant: The electron-withdrawing nature of the trifluoromethyl groups

minimizes electron delocalization, leading to polymers with a very low dielectric constant

(around 2.33), which is ideal for microelectronics and high-frequency applications.[1][8]

Optical Transparency: The disruption of charge-transfer complex formation, which typically

imparts a yellow-brown color to polyimides, allows for the creation of colorless and

transparent films.[14]

Increased Gas Permeability: The inefficient chain packing creates a higher fractional free

volume within the polymer matrix, making 6FDA-based membranes highly effective for gas

separation applications.[7][15]
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Polymerization Pathway: Polyimide Synthesis
The primary chemical transformation of 6FDA is its polycondensation reaction with an aromatic

diamine. This is a two-step process:

Poly(amic acid) Formation: The reaction, typically carried out in a polar aprotic solvent like

NMP or DMAc at room temperature, involves the nucleophilic attack of the diamine on the

anhydride, opening the ring to form a soluble poly(amic acid) precursor.

Imidization: The poly(amic acid) is then converted to the final polyimide through thermal or

chemical dehydration. Thermal imidization involves heating the precursor to high

temperatures (e.g., >200 °C), which drives off water to form the stable five-membered imide

ring.

6FDA Monomer
(Dianhydride)

Step 1: Polyaddition
(Room Temperature)

Aromatic Diamine
(e.g., ODA)

Polar Aprotic Solvent
(e.g., NMP)

Poly(amic acid) SolutionRing-opening Step 2: Imidization
(Thermal or Chemical)

Final PolyimideCyclodehydration

Water (byproduct)

Click to download full resolution via product page

Caption: General workflow for the two-step synthesis of 6FDA-based polyimides.

Experimental Protocol: Synthesis of 6FDA-Durene
Polyimide
This protocol outlines a representative laboratory-scale synthesis of a high-performance

polyimide from 6FDA and 2,3,5,6-tetramethyl-1,4-phenylenediamine (durene diamine). This

procedure exemplifies the causality behind experimental choices, ensuring a self-validating

system for producing a high molecular weight polymer.
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Rationale: Durene diamine is chosen for its rigid structure, which, combined with 6FDA,

produces a polyimide with a very high glass transition temperature and excellent gas

separation properties.[16][17] NMP is selected as the solvent due to its ability to dissolve both

monomers and the resulting poly(amic acid), and its high boiling point is suitable for

subsequent thermal imidization if performed in solution.[16]

Materials and Equipment:
6FDA (high purity, ≥99%), dried under vacuum at 150 °C overnight before use.

Durene diamine, purified by sublimation.

N-methyl-2-pyrrolidone (NMP), anhydrous grade.

Three-neck round-bottom flask, equipped with a mechanical stirrer, nitrogen inlet, and drying

tube.

Methanol.

Glass plate for casting.

Vacuum oven.

Step-by-Step Methodology:
Monomer Dissolution: In a flame-dried three-neck flask under a positive pressure of dry

nitrogen, add an equimolar amount of durene diamine to anhydrous NMP (to create an ~15-

20 wt% solids solution). Stir with the mechanical stirrer until the diamine is fully dissolved.

6FDA Addition: Slowly add an equimolar amount of dried, high-purity 6FDA powder to the

stirred diamine solution in small portions over 30-60 minutes. An exothermic reaction will

occur, and the viscosity of the solution will increase noticeably. Maintain the temperature

below 30 °C using a water bath if necessary to prevent premature imidization.

Poly(amic acid) Formation: Continue stirring the solution at room temperature under a

nitrogen atmosphere for 24 hours. The solution will become highly viscous, indicating the

formation of a high molecular weight poly(amic acid).
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Film Casting: Pour the viscous poly(amic acid) solution onto a clean, dry glass plate. Use a

doctor blade to cast a film of uniform thickness.

Thermal Imidization: Place the cast film in a vacuum oven or a forced-air oven with a

nitrogen purge. Perform a staged heating program:

80 °C for 2 hours (to slowly remove the bulk of the solvent).

150 °C for 1 hour.

200 °C for 1 hour.

250 °C for 1 hour.

300 °C for 1 hour (to ensure complete imidization).

Film Recovery: After cooling to room temperature, the resulting tough, flexible polyimide film

can be peeled from the glass substrate, often by immersion in water.

Purification: The recovered polymer film should be washed with a solvent like methanol to

remove any residual NMP.[17] Dry the final film in a vacuum oven at 150 °C overnight.[17]

Applications of 6FDA-Based Polymers
The unique combination of properties imparted by the 6FDA monomer makes its polymers

essential in several advanced technology sectors:

Gas Separation Membranes: Due to their high fractional free volume and good mechanical

properties, 6FDA-based polyimides exhibit superior permeability and selectivity for various

gas pairs, such as CO₂/CH₄ and H₂/N₂.[7][15] They are heavily researched and used for

natural gas purification, carbon capture, and hydrogen recovery.[1]

Microelectronics and Optoelectronics: Their low dielectric constant, low moisture absorption,

and high thermal stability make them ideal as insulating layers in semiconductors, flexible

substrates for printed circuits, and packaging materials for electronic components.[7][14] The

optical transparency of 6FDA polyimides is leveraged in flexible OLED displays and other

optoelectronic devices.[3][14]
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Aerospace and Defense: The exceptional thermal stability and high mechanical strength-to-

weight ratio of composites made from 6FDA-based resins make them valuable for

components in aerospace applications that must withstand extreme conditions.[4][14]

Safety and Handling
As a reactive chemical intermediate, proper handling of 6FDA is critical.

Hazards: 6FDA is classified as a corrosive material that causes severe skin burns and eye

damage.[3][13][18] It is also moisture-sensitive.[13][18]

Handling: Use in a well-ventilated area or with local exhaust ventilation.[19] Wear appropriate

personal protective equipment (PPE), including chemical safety goggles, a face shield, and

chemical-resistant gloves (e.g., nitrile or neoprene).[18][20]

Storage: Store in a cool, dry place, away from moisture and incompatible materials such as

oxidizing agents.[4][18] The container should be kept tightly closed, preferably under an inert

atmosphere.[13]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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